Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21342960 4'-Chloro-[1,1'-biphenyl]-2-amine 1204-44-0 C12H10ClN
VC21342854 6-Hydroxy Buspirone 125481-61-0 C21H31N5O3
VC21352223 Darifenacin hydrobromide 133099-07-7 C28H31BrN2O2
VC21342911 Diclofenac 15307-86-5 C14H11Cl2NO2
VC21342376 4-Hydroxy Atorvastatin Lactone 163217-70-7 C33H33FN2O5
VC21342788 Despropylene Gatifloxacin 172426-86-7 C16H18FN3O4
VC21342891 2-((2,6-Dichlorophenyl)amino)benzaldehyde 22121-58-0 C13H9Cl2NO
VC21342371 (2-((2,6-Dichlorophenyl)amino)phenyl)methanol 27204-57-5 C13H11Cl2NO
VC21342765 Adamantane 281-23-2 C10H16
VC21343108 2-[4-(2,3-Epoxypropoxy)phenyl]acetamide 29122-69-8 C11H13NO3
VC21342926 Bekanamycin sulfate 29701-07-3 C18H39N5O14S
VC21342861 Cefamandole sodium 30034-03-8 C18H18N6NaO5S2
VC21342091 5-(N,N-Dibenzylglycyl)salicylamide 30566-92-8 C23H22N2O3
VC21342848 3-(3,4-Dimethoxyphenyl)-L-alanine 32161-30-1 C11H15NO4
VC21342906 Imidafenacin metabolite M4 503598-17-2 C18H19N3O3
VC21342799 Aripiprazole N1-Oxide 573691-09-5 C23H27Cl2N3O3
VC21343115 p-Chlorophenylbutylene oxide 59363-17-6 C10H11ClO
VC21343136 gamma-Glutamylcysteine 636-58-8 C8H14N2O5S
VC21342805 3-Hydroxy-4-methoxybenzoic acid 645-08-9 C8H8O4
VC21342769 1,3-Dimethyl-5-nitroadamantane 6588-68-7 C12H19NO2
VC21352229 5'-Deoxy-5-fluorocytidine 66335-38-4 C9H12FN3O4
VC21343138 Ceftazidime 72558-82-8 C22H22N6O7S2
VC21342762 3,5-Dinitrocatechol 7659-29-2 C6H4N2O6
VC0118983 Epinephrine sulfoconjugate 77469-50-2 C9H13NO6S
VC21342310 (1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one 95716-68-0 C19H32O2